Cas no 2228594-19-0 (4-(tert-butoxy)methyl-1H-imidazole)

• Product Name: 4-(tert-butoxy)methyl-1H-imidazole
• CAS No: 2228594-19-0
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 6269258
• PubChem ID: 59596438
• Update Time: 2025-05-20

4-(tert-butoxy)methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-(tert-butoxy)methyl-1H-imidazole
• 2228594-19-0
• 4-[(tert-butoxy)methyl]-1H-imidazole
• EN300-1794077
• SCHEMBL12083368

• Inchi： 1S/C8H14N2O/c1-8(2,3)11-5-7-4-9-6-10-7/h4,6H,5H2,1-3H3,(H,9,10)
• InChI Key： JLTBOFGRALVZIO-UHFFFAOYSA-N
• SMILES： O(CC1=CN=CN1)C(C)(C)C

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 37.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles

Additional information on 4-(tert-butoxy)methyl-1H-imidazole

4-(tert-butoxy)methyl-1H-imidazole: A Comprehensive Overview

The compound with CAS No 2228594-19-0, commonly referred to as 4-(tert-butoxy)methyl-1H-imidazole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines the imidazole ring—a five-membered heterocyclic compound—with a tert-butoxy methyl group attached at the 4-position. The imidazole ring is a well-known structure in organic chemistry, often associated with biological activity and versatile reactivity.

The synthesis of 4-(tert-butoxy)methyl-1H-imidazole involves a multi-step process that typically begins with the preparation of the imidazole core. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis of this compound, improving both yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to streamline the production process. These innovations not only enhance the efficiency of synthesis but also pave the way for large-scale production, making this compound more accessible for various applications.

One of the most promising applications of 4-(tert-butoxy)methyl-1H-imidazole lies in its potential as a building block in drug discovery. The imidazole moiety is a common feature in many bioactive compounds, including antifungal agents, anticancer drugs, and anti-inflammatory medications. The addition of the tert-butoxy methyl group introduces a bulky substituent that can influence the molecule's pharmacokinetic properties, such as solubility and bioavailability. Recent studies have demonstrated that this compound exhibits moderate to high activity against certain enzymes and receptors, making it a valuable candidate for further exploration in preclinical trials.

In addition to its pharmacological applications, 4-(tert-butoxy)methyl-1H-imidazole has shown potential in materials science. The molecule's ability to form stable coordination complexes with metal ions has led to its use in the development of new materials for catalysis and sensing applications. For example, researchers have reported the use of this compound as a ligand in metal-organic frameworks (MOFs), which are highly porous materials with applications in gas storage and separation. The bulky tert-butoxy methyl group contributes to the structural stability of these frameworks while also providing functional groups for further modification.

Recent advancements in computational chemistry have also shed light on the electronic properties of 4-(tert-butoxy)methyl-1H-imidazole. Density functional theory (DFT) calculations have revealed that the molecule exhibits a unique electronic distribution, which could be harnessed for applications in optoelectronics and nonlinear optics. These findings underscore the importance of understanding the fundamental properties of this compound before exploring its practical applications.

In conclusion, 4-(tert-butoxy)methyl-1H-imidazole (CAS No 2228594-19-0) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and computational modeling, positions it as a valuable tool for researchers in academia and industry alike. As ongoing studies continue to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.